BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling PK7088

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PK7088

Cat. No.: B1139272

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
pyrazole-based peptide, PK7088. The following procedural guidance is intended to ensure the
safe handling, storage, and disposal of this compound, supporting a secure and efficient
research environment.

Compound Identification and Properties

PK7088 is a research chemical used to selectively reactivate mutant p53 to a conformation
with wild-type characteristics, demonstrating potential anticancer activity.[1]

Property Value Source

] 1-methyl-4-phenyl-3-(1H-
Chemical Name [2]
pyrrol-1-yl)-1H-pyrazole

CAS Number 1446352-67-5 [1][3]
Molecular Formula C14H13Ns [1]
Molecular Weight 223.27 g/mol [1]
Appearance Powder [1]
Solubility Soluble in DMSO [4]
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Hazard Identification and Safety Precautions

A specific Safety Data Sheet (SDS) with GHS/CLP classification for PK7088 is not publicly
available. In the absence of detailed toxicological data, it is imperative to treat PK7088 as a
potentially hazardous substance. Standard laboratory precautions for handling bioactive
chemical compounds of unknown toxicity should be strictly followed.

Assumed Hazards: Based on the nature of the compound as a bioactive small molecule, the
following potential hazards should be considered:

Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.

Skin Irritation/Sensitization: May cause skin irritation or an allergic skin reaction.

Eye Irritation: May cause serious eye irritation.

Specific Target Organ Toxicity: May cause respiratory irritation.
Recommended GHS Pictograms (Assumed):

Due to the lack of a formal SDS, it is recommended to handle PK7088 with the assumption that
it falls under the following GHS hazard classes. The corresponding pictograms should be
clearly displayed on all containers.

Pictogram Hazard

Exclamation Mark: Irritant (skin and eye), Skin
o Sensitizer, Acute Toxicity (harmful), Narcotic

Effects, Respiratory Tract Irritant.

Health Hazard: Carcinogen, Mutagen,
A Reproductive Toxicity, Respiratory Sensitizer,

Target Organ Toxicity, Aspiration Toxicity.

Skull and Crosshones: Acute Toxicity (fatal or
P toxic). To be used with a high degree of caution

until more information is available.
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling PK7088. The following table outlines
the minimum required PPE.

Body Part Equipment Specification

Nitrile or neoprene,
Hands Chemical-resistant gloves disposable. Change gloves

immediately if contaminated.

E Safety glasses with side Must be worn at all times in the
es

Y shields or goggles laboratory.

Body Laboratory coat Fully buttoned.

A fume hood should be used
when handling the powder
Respiratory Fume hood or appropriate form to avoid inhalation. If a
respiratory protection fume hood is not available, a
properly fitted respirator (e.qg.,

N95 or higher) is required.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of PK7088 and ensure
laboratory safety.

Procedure Guideline

- Handle in a well-ventilated area, preferably in a

chemical fume hood. - Avoid generating dust. -

Handlin
J Avoid contact with skin, eyes, and clothing. -
Wash hands thoroughly after handling.
- Powder: Store at -20°C for up to 3 years. Keep
Storage away from moisture.[1] - In Solvent: Store at

-80°C for up to 1 year.[1]
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Accidental Release and Disposal Plan

Spill Response:

Evacuate: Immediately evacuate the area of the spill.
e Ventilate: Ensure the area is well-ventilated.

» Contain: For a powder spill, gently cover with a damp paper towel to avoid raising dust. For a
solution spill, absorb with an inert material (e.g., vermiculite, sand).

» Clean: Wearing appropriate PPE, carefully collect the contained material into a sealed,
labeled waste container. Clean the spill area with a suitable solvent (e.g., ethanol), followed
by soap and water.

» Dispose: Dispose of all contaminated materials as hazardous chemical waste.
Disposal Plan:

All waste containing PK7088, including empty containers, contaminated PPE, and spill cleanup
materials, must be disposed of as hazardous chemical waste. Follow all local, state, and
federal regulations for hazardous waste disposal. Do not dispose of down the drain or in
regular trash.

Experimental Protocols
Preparation of Stock and Working Solutions

This protocol outlines the preparation of stock and working solutions of PK7088 for in vitro cell-
based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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